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Compound of Interest

Compound Name: Ethyl isovalerate

Cat. No.: B153875

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of ethyl
isovalerate, a compound of interest in various scientific and industrial applications, including
the pharmaceutical and flavor and fragrance industries. This document outlines its boiling point
and density, supported by detailed experimental protocols for their determination.

Core Physical Properties of Ethyl Isovalerate

Ethyl isovalerate, also known as ethyl 3-methylbutanoate, is a colorless liquid recognized for
its characteristic fruity aroma, often described as apple-like. A thorough understanding of its
physical properties is crucial for its application in research and development, particularly in drug
formulation and as a flavoring agent.

Quantitative Data Summary

The physical properties of ethyl isovalerate have been determined by various analytical
methods. The table below summarizes the key quantitative data for its boiling point and density.
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Physical Property Value Conditions

At 760 mmHg (standard

Boiling Point 131-135 °C (268-275 °F) atmospheric pressure)
Density 0.862-0.868 g/mL At 20-25 °C (68-77 °F)
Melting Point -99.3 °C (-146.7 °F)

Vapor Pressure 7.85 mmHg At 25 °C (77 °F)
Refractive Index 1.395-1.399 At 20 °C (68 °F)

Experimental Protocols for Property Determination

Accurate determination of the physical properties of ethyl isovalerate is essential for its proper
handling, application, and quality control. The following sections detail the methodologies for
measuring its boiling point and density, based on established standards.

Determination of Boiling Point

The boiling point of ethyl isovalerate is determined using a distillation method, which is a
standard procedure for volatile organic liquids.

Principle: This method involves heating the liquid to its boiling point, at which the vapor
pressure of the liquid equals the pressure of the gas above it. The temperature of the vapor is
measured as it condenses, providing an accurate boiling point reading.

Apparatus:

Distillation flask

Condenser

Heat source (e.g., heating mantle)

Calibrated thermometer or temperature probe

Receiving flask
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» Boiling chips
Procedure:

o A measured volume of ethyl isovalerate is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

e The apparatus is assembled for simple distillation, with the thermometer bulb positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

e The flask is gently heated.
e The temperature is recorded when the first drop of distillate is collected in the receiving flask.

e Heating is continued, and the temperature is monitored. The boiling point is the temperature
range over which the liquid distills. For a pure compound like ethyl isovalerate, this range
should be narrow.

o The atmospheric pressure is recorded at the time of the experiment, as boiling point is
dependent on pressure.

Determination of Density

The density of ethyl isovalerate can be accurately measured using a digital density meter or a
pycnometer.

Principle: Density is defined as mass per unit volume. Both methods rely on accurately
measuring the mass of a known volume of the liquid.

Method 1: Digital Density Meter
Apparatus:
 Digital density meter with an oscillating U-tube

e Syringe for sample injection
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Procedure:

e The digital density meter is calibrated using a standard of known density (e.g., dry air and
deionized water).

o A small sample of ethyl isovalerate is injected into the oscillating U-tube of the meter.

e The instrument measures the change in the oscillation frequency of the U-tube caused by
the sample and calculates the density.

o The temperature of the sample is controlled by the instrument and recorded along with the
density reading.

Method 2: Pycnometer

Apparatus:

e Pycnometer (a glass flask with a precise volume)

e Analytical balance

o Temperature-controlled water bath

Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

e The pycnometer is filled with ethyl isovalerate, ensuring no air bubbles are trapped.

o The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to
the desired temperature (e.g., 20 °C or 25 °C).

e Any excess liquid is removed, and the outside of the pycnometer is carefully dried.

e The mass of the filled pycnometer is accurately weighed.

e The density is calculated by dividing the mass of the ethyl isovalerate (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.
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Workflow and Logical Relationships

The determination of the physical properties of ethyl isovalerate follows a logical workflow,
from sample preparation to data analysis and reporting. The following diagram illustrates this
process.
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Caption: Workflow for determining the physical properties of ethyl isovalerate.
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Synthesis and Purification

Ethyl isovalerate is typically synthesized via the Fischer esterification of isovaleric acid with
ethanol, using an acid catalyst such as sulfuric acid. The reaction mixture is then subjected to a
series of purification steps, including neutralization, washing, and fractional distillation, to obtain
the pure ester. The purity of the final product is critical for the accurate determination of its
physical properties and for its intended applications.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Isovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153875#physical-properties-of-ethyl-isovalerate-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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